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Compound of Interest

Compound Name:

Cat. No.:

Vinyl propionate

B091960

L Get Quote

This document provides a detailed overview of the fundamental physicochemical properties of

vinyl propionate, a significant monomer in the production of various polymers. The information

presented is intended for researchers, scientists, and professionals engaged in drug

development and materials science.

Vinyl propionate, an organic compound, is the ester of propionic acid and vinyl alcohol.[1] It is

a colorless liquid utilized in the synthesis of poly(vinyl propionate) and various copolymers.[1]

Physicochemical Data Summary

The core molecular properties of vinyl propionate are summarized in the table below. This
data is critical for stoichiometric calculations, analytical characterization, and formulation

development.

Property Value Source

Molecular Formula C5H802 [21[3][4][5]

Molecular Weight 100.12 g/mol [3114]

Molar Mass 100.117 g-mol-1 [1]

CAS Number 105-38-4 [2]

Density 0.917 g/cm3 (at 20 °C) [1]
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Experimental Protocols

The determination of the molecular weight and formula of vinyl propionate is achieved
through standard analytical chemistry techniques.

1. Mass Spectrometry for Molecular Weight Determination:
Objective: To determine the precise molecular weight of the compound.

Methodology: High-resolution mass spectrometry (HRMS) is employed. A diluted sample of
vinyl propionate is introduced into the mass spectrometer. The compound is ionized, and
the mass-to-charge ratio (m/z) of the resulting ions is measured. The molecular ion peak will
correspond to the molecular weight of the compound.

Instrumentation: A time-of-flight (TOF) or Orbitrap mass spectrometer is typically used for this
purpose to ensure high accuracy.

. Elemental Analysis for Molecular Formula Determination:

Objective: To determine the empirical formula, which can then be confirmed as the molecular
formula using the molecular weight from mass spectrometry.

Methodology: A known mass of the vinyl propionate sample is combusted in an elemental
analyzer. The amounts of carbon dioxide and water produced are precisely measured. This
allows for the calculation of the percentage of carbon and hydrogen in the compound. The
percentage of oxygen is typically determined by difference. The resulting percentage
composition is used to derive the empirical formula.

Logical Workflow for Characterization

The logical flow for the characterization of a chemical compound like vinyl propionate is
outlined below. This process ensures accurate identification and confirmation of its fundamental
properties.

Workflow for Compound Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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